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Compound of Interest

Compound Name:
2,2,7-Trimethyl-chroman-4-

ylamine hydrochloride

CAS No.: 1185300-28-0

Cat. No.: B1521475

Get Quote

Executive Summary & Chemical Profile
2,2,7-Trimethyl-chroman-4-ylamine hydrochloride is a specialized chiral amine building

block used primarily in medicinal chemistry for the synthesis of bioactive scaffolds (e.g., GPCR

ligands, kinase inhibitors). Unlike simple aliphatic amines, the chroman ring system imparts

specific steric and lipophilic properties that require precise handling during solubilization and

synthesis.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide actionable

protocols for safe handling, storage, and experimental application.
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Property Specification

Chemical Name
2,2,7-Trimethyl-3,4-dihydro-2H-chromen-4-

amine hydrochloride

CAS Number 1185300-28-0

Molecular Formula C₁₂H₁₈ClNO (C₁₂H₁₇NO[1][2][3][4] · HCl)

Molecular Weight 227.73 g/mol (Salt) / ~191.27 g/mol (Free Base)

Physical State White to off-white solid powder

Solubility
Soluble in DMSO (>20 mg/mL), Methanol,

Water (pH dependent)

Acidity (pKa) ~9.5–10.5 (Amine conjugate acid, estimated)

Hygroscopicity Moderate (Typical for amine HCl salts)

Risk Assessment & Safety Engineering
While classified as a research chemical, this compound exhibits the standard hazard profile of

aromatic amine salts. The primary risks involve mucosal irritation and potential sensitization.

Hazard Classification (GHS)[6]
H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

Signal Word:WARNING

Hierarchy of Controls
Engineering: All weighing and transfer operations must occur inside a certified chemical

fume hood.
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PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles (ANSI Z87.1), and a lab

coat.

Respiratory: If fume hood is unavailable (not recommended), use a N95/P2 particulate

respirator.

Emergency Response Workflow
In the event of exposure, immediate dilution is the primary countermeasure.

Exposure Event

Skin Contact

Eye Contact

Inhalation

Wash with Soap/Water
(15 mins)

Rinse with Eye Wash
(15 mins)

Move to Fresh Air

Seek Medical Attention
(Bring CoA/SDS)

Click to download full resolution via product page

Figure 1: Immediate response workflow for accidental exposure events.

Storage & Stability Protocol
Amine hydrochlorides are generally stable but prone to moisture absorption (hygroscopicity),

which leads to "caking" and hydrolysis risks over time.

Temperature: Store at 2–8°C (Refrigerated). Long-term storage at -20°C is acceptable but

usually unnecessary unless the free base is unstable.

Atmosphere: Keep under inert gas (Nitrogen or Argon) if the bottle is opened frequently.

Desiccation: Store secondary containers in a desiccator to prevent moisture uptake, which

alters the effective molecular weight during weighing.
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Protocol A: Preparation of 50 mM Stock Solution
(DMSO)
Purpose: Create a stable stock for biological screening or reaction aliquots.

Materials:

2,2,7-Trimethyl-chroman-4-ylamine HCl (MW: 227.73)

Anhydrous DMSO (Dimethyl sulfoxide)

Vortex mixer

Procedure:

Calculate: To prepare 1 mL of 50 mM solution, you need:

Weigh: Accurately weigh ~11.4 mg of the solid into a 1.5 mL amber microcentrifuge tube.

Dissolve: Add 1000 µL of anhydrous DMSO.

Mix: Vortex for 30 seconds. Sonicate for 1 minute if particles persist.

Storage: Aliquot into smaller volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Amide Coupling (Synthesis Application)
Purpose: Reacting the amine with a carboxylic acid using HATU coupling. Critical Note:

Because this is an HCl salt, you must add an organic base to neutralize the hydrochloride and

release the nucleophilic free amine.

Workflow Diagram:
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Figure 2: Amide coupling workflow emphasizing the critical neutralization step.

Step-by-Step Procedure:

Stoichiometry:

Carboxylic Acid: 1.0 equivalent

Amine HCl (The Product): 1.1 equivalent
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HATU (Coupling Agent): 1.2 equivalent

DIEA (Base): 3.0 equivalents (Extra base is required to neutralize the HCl salt).

Dissolution: Dissolve the Carboxylic Acid and HATU in dry DMF. Stir for 5 minutes to activate

the acid.

Addition: Add the 2,2,7-Trimethyl-chroman-4-ylamine HCl to the mixture.

Neutralization: Immediately add the DIEA. The solution may warm slightly.

Monitoring: Monitor reaction by LC-MS. The product peak should appear as MW(Acid) +

MW(Amine Free Base) - 18 (Water).

Note: Look for mass = MW(Acid) + 191.27 - 18.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[6] [Link]

PubChem. (n.d.). Compound Summary: 2,2,7-Trimethyl-chroman-4-ylamine
hydrochloride.[1][3] National Library of Medicine. Retrieved January 28, 2026. [Link]

ECHA (European Chemicals Agency). (n.d.). Guidance on the compilation of safety data

sheets. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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